Respaton
Description
Respaton is an anti-smoking preparation formulated as a tablet containing silver acetate (AgCH₃COO) and ammonium chloride (NH₄Cl) . Introduced in 1974, it leverages silver’s interaction with saliva to form insoluble salts, creating a metallic taste intended to deter smoking . Despite its historical use, concerns about silver absorption and argyria (a condition causing irreversible blue-gray skin discoloration) have emerged, even at low doses (e.g., 32 tablets/day over six months) . Regulatory bodies like the NHS in England and Wales restrict its procurement due to safety risks .
Properties
CAS No. |
79234-31-4 |
|---|---|
Molecular Formula |
C2H7AgClNO2 |
Molecular Weight |
220.4 g/mol |
IUPAC Name |
azanium;silver;acetate;chloride |
InChI |
InChI=1S/C2H4O2.Ag.ClH.H3N/c1-2(3)4;;;/h1H3,(H,3,4);;1H;1H3/q;+1;;/p-1 |
InChI Key |
UGNCNHWAQLMKAN-UHFFFAOYSA-M |
SMILES |
CC(=O)[O-].[NH4+].[Cl-].[Ag+] |
Canonical SMILES |
CC(=O)[O-].[NH4+].[Cl-].[Ag+] |
Synonyms |
Respaton |
Origin of Product |
United States |
Comparison with Similar Compounds
Discussion of Limitations and Implications
- Research Gaps: No randomized trials exist for this compound or Tabmint, and their pharmacokinetic profiles are poorly documented .
- Safety Concerns : Argyria cases underscore the need for stringent monitoring of silver-based therapies, even at low doses .
- Regulatory Actions : NHS restrictions on this compound reflect a precautionary approach, contrasting with the well-established approval pathways for NRTs .
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